Cas no 1781735-99-6 (2-(2-cyclopentylethyl)-2-methyloxirane)

• Product Name: 2-(2-cyclopentylethyl)-2-methyloxirane
• CAS No: 1781735-99-6
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 5843469
• PubChem ID: 84107425
• Update Time: 2025-05-21

2-(2-cyclopentylethyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclopentylethyl)-2-methyloxirane
• 1781735-99-6
• EN300-1825687

• Inchi： 1S/C10H18O/c1-10(8-11-10)7-6-9-4-2-3-5-9/h9H,2-8H2,1H3
• InChI Key： IOOJUHDBLDFNKH-UHFFFAOYSA-N
• SMILES： O1CC1(C)CCC1CCCC1

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on 2-(2-cyclopentylethyl)-2-methyloxirane

2-(2-Cyclopentylethyl)-2-Methyloxirane: A Comprehensive Overview

The compound 2-(2-cyclopentylethyl)-2-methyloxirane, with CAS No. 1781735-99-6, is a unique organic compound that has garnered attention in various fields due to its structural properties and potential applications. This compound belongs to the class of oxiranes, also known as epoxides, which are three-membered cyclic ethers. The molecule features a cyclopentyl group attached to an ethyl chain, which is further connected to a methoxy group in a cyclic arrangement. This structure imparts unique chemical and physical properties to the compound, making it a subject of interest in both academic and industrial research.

Oxiranes are known for their reactivity due to the strained three-membered ring structure. In the case of 2-(2-cyclopentylethyl)-2-methyloxirane, the presence of the cyclopentyl group introduces steric hindrance, which can influence the reactivity of the epoxide ring. Recent studies have explored the impact of such substituents on the stability and reactivity of epoxides, providing valuable insights into their potential applications in organic synthesis.

The synthesis of 2-(2-cyclopentylethyl)-2-methyloxirane typically involves epoxidation reactions. One common method is the oxidation of alkenes using peracids or other oxidizing agents. The choice of oxidizing agent and reaction conditions can significantly affect the yield and purity of the product. Researchers have been investigating alternative oxidation methods that are more environmentally friendly and cost-effective, such as using metal catalysts or microwave-assisted reactions.

One of the key areas where 2-(2-cyclopentylethyl)-2-methyloxirane has shown promise is in polymer chemistry. Epoxides are often used as building blocks for synthesizing polymers due to their ability to undergo ring-opening polymerization. The cyclopentyl substituent in this compound can influence the mechanical properties of the resulting polymers, making them suitable for applications in materials science. Recent advancements in polymer synthesis have highlighted the importance of controlling molecular weight and chain architecture, which can be achieved by carefully selecting monomers like this oxirane.

In addition to its role in polymer chemistry, 2-(2-cyclopentylethyl)-2-methyloxirane has potential applications in drug delivery systems. Epoxides can serve as carriers for bioactive molecules due to their ability to form stable complexes with various compounds. The steric bulk introduced by the cyclopentyl group may enhance drug encapsulation efficiency and stability during delivery. Studies are ongoing to explore the compatibility of this compound with different drug molecules and its biocompatibility for medical applications.

The physical properties of 2-(2-cyclopentylethyl)-2-methyloxirane also make it a candidate for use in specialty chemicals. Its boiling point, melting point, and solubility characteristics are being studied to determine its suitability for specific industrial applications. For instance, its ability to dissolve certain types of polymers or reactants could make it valuable in formulation development.

From an environmental perspective, understanding the degradation pathways of 2-(2-cyclopentylethyl)-2-methyloxirane is crucial for assessing its impact on ecosystems. Recent research has focused on biodegradation studies under various environmental conditions, aiming to develop sustainable practices for handling such compounds.

In conclusion, 2-(2-cyclopentylethyl)-2-methyloxirane is a versatile compound with a wide range of potential applications across different industries. Its unique structure and reactivity make it an interesting subject for both fundamental research and applied development. As advancements continue in synthesis methods, material science, and environmental impact assessments, this compound is likely to play an increasingly important role in modern chemistry.